Cas no 2138415-16-2 (3-(3-bromophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine)

• Product Name: 3-(3-bromophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
• CAS No: 2138415-16-2
• MF: C₁₂H₁₂BrN₃
• MW: 278.14778137207
• CID: 6034379
• PubChem ID: 165749915
• Update Time: 2025-06-10

3-(3-bromophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2138415-16-2
• EN300-741571
• 3-(3-bromophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C12H12BrN3/c13-10-3-1-2-9(6-10)11-7-15-16-5-4-14-8-12(11)16/h1-3,6-7,14H,4-5,8H2
• InChI Key： WJVXQAOJTOETCI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=NN2CCNCC2=1

Computed Properties

• Exact Mass: 277.02146g/mol
• Monoisotopic Mass: 277.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-(3-bromophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine

3-(3-bromophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS No. 2138415-16-2)

3-(3-bromophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine, also known by its CAS registry number CAS No. 2138415-16-2, is a heterocyclic aromatic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazolopyrazines, which are known for their versatile applications in drug discovery and advanced materials. The presence of the bromine substituent at the 3-position of the phenyl ring introduces interesting electronic and structural properties that make this compound a valuable building block in synthetic chemistry.

The synthesis of 3-(3-bromophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine typically involves multi-step reactions that exploit the reactivity of intermediate compounds such as hydrazones or imines. Recent advancements in catalytic methods have enabled more efficient and selective pathways for constructing this compound. For instance, researchers have employed transition metal catalysts to facilitate the formation of the pyrazolopyrazine core through tandem cyclization processes. These methods not only enhance the yield but also provide better control over the stereochemistry of the product.

One of the most promising applications of CAS No. 2138415-16-2 lies in its potential as a precursor for advanced materials with tailored electronic properties. Studies have shown that incorporating this compound into conjugated systems can significantly modulate their optical and electronic characteristics. For example, materials scientists have explored its use in designing organic semiconductors for applications such as thin-film transistors and light-emitting diodes (LEDs). The bromine substituent plays a crucial role in tuning the energy levels of these materials, making them suitable for high-performance electronic devices.

In addition to its role in materials science, 3-(3-bromophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine has shown promise in medicinal chemistry. Its ability to act as a scaffold for bioactive molecules has led to its investigation as a potential lead compound for drug development. Recent studies have focused on its interactions with various biological targets, including enzymes and receptors. For instance, researchers have reported that derivatives of this compound exhibit inhibitory activity against certain kinases involved in cancer progression.

The structural versatility of CAS No. 2138415-16-2 also makes it an attractive candidate for supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions enables it to self-assemble into complex architectures such as two-dimensional networks or three-dimensional frameworks. These self-assembled structures have potential applications in areas such as catalysis and sensing.

From a synthetic perspective, the bromine atom at the phenyl ring provides an excellent site for further functionalization. This allows chemists to introduce additional substituents or linkers that can expand the utility of this compound even further. For example, substitution reactions can be used to attach electron-donating or withdrawing groups that alter the electronic properties of the molecule according to specific requirements.

In conclusion, 3-(3-bromophenyl)-4H,5H,6H